N3-Acetic Acid Ionization Center
The target compound carries an N‑acetic acid side chain (pKa ≈ 3.5–4.5 for the carboxylic acid proton), introducing a formal negative charge at pH 7.4 that is entirely absent in dimethadione (5,5‑dimethyl‑2,4‑oxazolidinedione, N–H, no ionizable side chain) and trimethadione (3,5,5‑trimethyl‑2,4‑oxazolidinedione, N–CH3, neutral) [1]. This difference directly governs aqueous solubility and salt‑forming capacity, properties critical for formulation development and bioconjugation strategies.
| Evidence Dimension | Ionizable functional groups at physiological pH |
|---|---|
| Target Compound Data | One carboxylic acid group (pKa ~4), net anionic at pH 7.4 |
| Comparator Or Baseline | Dimethadione: 0 ionizable groups; Trimethadione: 0 ionizable groups |
| Quantified Difference | Qualitative difference (1 vs. 0 ionizable centers); quantitative pKa shift not experimentally reported for this compound |
| Conditions | Predicted pKa by computational methods (e.g., MarvinSketch, ACD/Labs) based on structural class |
Why This Matters
Solubility and ionization state dictate bioavailability, formulation strategy, and compatibility with biological assay conditions; the carboxylic acid handle enables salt formation for improved solid-state properties.
- [1] PubChem CID 131508609 (target compound); Dimethadione CID 11805; Trimethadione CID 5576 – computed properties and structural comparison, National Center for Biotechnology Information. View Source
